1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C19H28N2O4S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 3-cyclopentyl-1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H28N2O4S/c1-25-17-7-9-18(10-8-17)26(23,24)21-14-12-20(13-15-21)19(22)11-6-16-4-2-3-5-16/h7-10,16H,2-6,11-15H2,1H3
• InChI Key: VEXYZYJJQFEGOJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CCC3CCCC3

Description

1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as CPP-115, is a chemical compound that has been extensively studied for its potential as a treatment for various neurological disorders.

Mechanism of Action

1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine increases the levels of GABA in the brain, which can have a calming effect and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects
1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to have a number of biochemical and physiological effects. It increases the levels of GABA in the brain, which can have a calming effect and reduce the symptoms of neurological disorders. It has also been shown to increase the levels of dopamine in the brain, which can improve mood and motivation.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is that it is a potent and selective inhibitor of GABA transaminase, which makes it a useful tool for studying the role of GABA in the brain. However, one limitation of 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is that it is not very soluble in water, which can make it difficult to administer in certain lab experiments.

Future Directions

There are a number of future directions for research on 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine. One area of interest is its potential as a treatment for addiction. 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to reduce drug-seeking behavior in animal models of addiction, and there is interest in studying its potential as a treatment for human addiction. Another area of interest is its potential as a treatment for epilepsy. 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to reduce seizures in animal models of epilepsy, and there is interest in studying its potential as a treatment for human epilepsy. Finally, there is interest in developing more soluble forms of 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine that can be more easily administered in lab experiments.

Synthesis Methods

1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine is synthesized through a series of chemical reactions that involve the coupling of piperazine and cyclopentylpropanoic acid, followed by the addition of a methoxybenzene sulfonyl chloride. The final product is then purified through a series of recrystallization steps to obtain a high-purity compound.

Scientific Research Applications

1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential as a treatment for various neurological disorders, including addiction, epilepsy, and attention deficit hyperactivity disorder (ADHD). It has been shown to be a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine increases the levels of GABA in the brain, which can have a calming effect and reduce the symptoms of these disorders.